Cas no 2105567-91-5 (1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-amine
• CAS No: 2105567-91-5
• MF: C₆H₉F₂N₃
• MW: 161.152567625046
• CID: 4638588
• Update Time: 2025-05-20

1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-(2,2-difluoroethyl)-5-methyl-
• 1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C6H9F2N3/c1-4-5(9)2-10-11(4)3-6(7)8/h2,6H,3,9H2,1H3
• InChI Key： NXYUNDYUMQKKNU-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C(C)=C(N)C=N1

Additional information on 1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-amine (CAS No. 2105567-91-5)

1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-amine (CAS No. 2105567-91-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazole amine family, characterized by a difluoroethyl substitution at the 1-position and a methyl group at the 5-position of the pyrazole ring. Its molecular formula, C₆H₉F₂N₃, reflects a balance of hydrophobicity and reactivity, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing interest in fluorinated pyrazole derivatives, driven by their enhanced bioavailability and metabolic stability. The presence of the difluoroethyl group in 1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-amine contributes to its lipophilicity, a critical factor in drug design for optimizing membrane permeability. Researchers are actively exploring its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the industry's focus on targeted therapies.

From an agrochemical perspective, pyrazole-based compounds like this amine derivative are investigated for their herbicidal and insecticidal properties. The fluorine atoms in its structure can enhance binding affinity to biological targets, a trend underscored by the rising demand for eco-friendly crop protection agents. This aligns with global discussions on sustainable agriculture and reduced environmental impact, topics frequently searched in academic and industrial forums.

The synthesis of 1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-amine typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These methodologies are often queried by chemists seeking protocol optimization or scale-up strategies for similar compounds.

In the context of AI-driven drug discovery, this compound exemplifies how small-molecule libraries are curated for virtual screening. Its molecular weight (161.16 g/mol) and hydrogen bond acceptors (3) fall within desirable ranges for lead optimization, a recurring theme in computational chemistry discussions. Patent databases reveal its inclusion in several applications related to inflammatory disease and oncology targets, reflecting its therapeutic relevance.

Handling 1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-amine requires standard laboratory precautions, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its storage recommendations (e.g., ambient temperature, desiccated conditions) are frequently searched by laboratory personnel managing chemical inventories.

The commercial availability of this compound through specialty chemical suppliers has increased, coinciding with the expansion of contract research organizations (CROs) offering custom synthesis services. Pricing trends and bulk procurement options are common queries among procurement specialists, particularly those sourcing pharmaceutical intermediates for preclinical development.

Future research directions may explore the structure-activity relationships (SAR) of this scaffold, particularly modifications to its amine functionality or heterocyclic core. Such investigations resonate with the broader scientific community's interest in rational drug design and fragment-based discovery, ensuring continued relevance in peer-reviewed literature and grant-funded projects.